Cas no 14142-90-6 (5-(chloromethyl)-2,2,8-trimethyl-2H,4H-1,3dioxino4,5-cpyridine)

5-(chloromethyl)-2,2,8-trimethyl-2H,4H-1,3dioxino4,5-cpyridine structure
14142-90-6 structure
Product Name:5-(chloromethyl)-2,2,8-trimethyl-2H,4H-1,3dioxino4,5-cpyridine
CAS No:14142-90-6
MF:C11H14ClNO2
MW:227.687362194061
CID:171168
PubChem ID:273215
Update Time:2025-09-28

5-(chloromethyl)-2,2,8-trimethyl-2H,4H-1,3dioxino4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3-Dioxino[4,5-c]pyridine,5-(chloromethyl)-2,2,8-trimethyl-
    • 5-(chloromethyl)-2,2,8-trimethyl-4H-[1,3]dioxino[4,5-c]pyridine
    • 3,4'-O-Isopropyliden-2-methyl-3-hydroxy-4-hydroxymethyl-5-chlormethyl-pyridin
    • 5-Chlormethyl-2,2,8-trimethyl-4H-
    • 5-Chlormethyl-2,2,8-trimethyl-4H-m-dioxino< 4,5-c> pyridin
    • 5-chloromethyl-2-(4-methylphenyl)-4-methyl-1,3-thiazole
    • 5-chloromethyl-2,2,8-trimethyl-4H-[1,3]dioxino[4,5-c]pyridine
    • 5-chloromethyl-4-methyl-2-p-tolyl-thiazole
    • CTK2E3268
    • SureCN2241995
    • Thiazole, 5-(chloromethyl)-4-methyl-2-(4-methylphenyl)-
    • 5-(chloromethyl)-2,2,8-trimethyl-2H,4H-1,3dioxino4,5-cpyridine
    • 5-chloromethyl-2,2,8-trimethyl-4H-M-dioxino[4,5-C]-pyridine
    • NSC71071
    • NCI60_038947
    • DTXSID20215871
    • SCHEMBL10953367
    • 5-(chloromethyl)-2,2,8-trimethyl-2H,4H-[1,3]dioxino[4,5-c]pyridine
    • AKOS000560038
    • NCIOpen2_003470
    • EN300-1659565
    • 14142-90-6
    • CHEMBL1625494
    • 5-(Chloromethyl)-2,2,8-trimethyl-4H-(1,3)dioxino(4,5-c)pyridine
    • 6562-92-1
    • NSC-118230
    • NVXXLSOPXRVGII-UHFFFAOYSA-N
    • NSC118230
    • NCGC00245059-01
    • 5-chloromethyl-2,2,8-trimethyl-4H-M-dioxino[4,5-C]pyridine
    • NSC 71071
    • Inchi: 1S/C11H14ClNO2/c1-7-10-9(8(4-12)5-13-7)6-14-11(2,3)15-10/h5H,4,6H2,1-3H3
    • InChI Key: NVXXLSOPXRVGII-UHFFFAOYSA-N
    • SMILES: ClCC1=CN=C(C)C2=C1COC(C)(C)O2

Computed Properties

  • Exact Mass: 227.07142
  • Monoisotopic Mass: 227.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • PSA: 31.35

5-(chloromethyl)-2,2,8-trimethyl-2H,4H-1,3dioxino4,5-cpyridine Pricemore >>

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